(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane

• Molecular Formula: C8H8ClFS
• Molecular Weight: 190.67 g/mol
• IUPAC Name: 1-chloro-2-fluoro-5-methyl-3-methylsulfanylbenzene
• InChI: InChI=1S/C8H8ClFS/c1-5-3-6(9)8(10)7(4-5)11-2/h3-4H,1-2H3
• InChI Key: LMSJRHDERQCIPR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)Cl)F)SC

Description

(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane is a chemical compound with the molecular formula C8H8ClFS. It is characterized by the presence of a chloro, fluoro, and methyl group attached to a phenyl ring, along with a methylsulfane group. This compound is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane can be achieved through several methods. One common approach involves the Suzuki–Miyaura coupling reaction, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This method utilizes organoboron reagents and palladium catalysts under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions

(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and catalyst, are optimized based on the desired reaction and product.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may produce various substituted phenyl derivatives.

Scientific Research Applications

(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis and in the development of new chemical compounds.

Biology: It may be used in the study of biological pathways and interactions involving sulfur-containing compounds.

Medicine: Research into its potential therapeutic applications, such as in drug development, is ongoing.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane involves its interaction with molecular targets and pathways. The specific molecular targets and pathways depend on the context of its use. For example, in biological systems, it may interact with enzymes or receptors, influencing various biochemical processes.

Comparison with Similar Compounds

Similar Compounds

• (2-Fluoro-5-methoxy-3-methylphenyl)(methyl)sulfane
• (3-Chloro-2-fluorophenyl)(methyl)sulfane

Uniqueness

(3-Chloro-2-fluoro-5-methylphenyl)(methyl)sulfane is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable in various research and industrial applications.